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Profile of Propamocarb Hydrochloride

Aspect Description

Primary
Use

Fungicide for controlling Oomycete diseases (e.g., downy mildew, Pythium blight,

Phytophthora root rot) [1] [2].

Action Preventive and curative [1].

Target
Crops

Turfgrass, cucumbers, potatoes, tomatoes, ornamentals, and a wide range of vegetables
[1] [3] [4].

Key Benefit Effective, low-toxicity fungicide with a favorable safety profile, making it a preferred
choice [5].

Key
Concern

Can form volatile residues on crops, raising food safety and environmental issues [2].

Experimental Data & Research Insights

The search yielded specific experimental data that is crucial for a researcher-focused comparison.
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Residue Behavior & Degradation: A study on potatoes found that the dissipation rate and half-life of

propamocarb can vary significantly with the commercial formulation used. One formulation (Previcur-
N) had a half-life of 2.26 days with 97.98% degradation in 10 days, while another (Proplant) had a

half-life of 6.29 days with 75.57% degradation over the same period [4]. This highlights that
formulation is a critical factor in residue management.

Cultivation Conditions Affect Residues: Research on tomatoes showed that propamocarb residue
levels are influenced by cultivation conditions. Initial residues were higher in greenhouse tomatoes

(0.72 mg kg⁻¹) compared to open-field tomatoes (0.52 mg kg⁻¹) [3].
Impact on Non-Target Organisms: A study on soil microbiomes found that a synthetic fungicide

containing propamocarb and fosetyl-Al decreased the complexity of the soil microbial network,
even though it did not significantly affect microbial α-diversity. It favored taxa that are less efficient at

degrading organic compounds, suggesting a potential negative impact on soil functioning [6].
Toxicity in Aquatic Life: A laboratory study on zebrafish exposed to propamocarb showed it can

induce hepatic metabolism disorder and is associated with gut microbiota dysbiosis at
concentrations of 1000 μg/L [7].

Human Exposure Biomarker: A European human biomonitoring study detected propamocarb
biomarkers in urine samples, indicating that exposure to this fungicide occurs in the general

population, including in agricultural areas [8].

Molecular Mechanisms & Experimental Workflow

To help elucidate the mechanism of propamocarb residue in plants, particularly cucumbers, a research group

has identified a key gene, CsMAPEG. The following diagram illustrates the experimental workflow and

conclusions from their study.
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Identify Low-Residue Cucumber Cultivar 'D0351'

Tag-Seq Gene Expression Analysis

Identify Candidate Gene: CsMAPEG

Bioinformatics Analysis:
MAPEG domain, hydrophilic,

3 transmembrane regions

Expression Analysis:
Fruit > Leaf > Stem > Root

Higher in 'D0351'

Genetic Transformation:
Create Overexpressing & Antisense Plants

Measure PM Residue Abundance Analyze Detoxification Enzymes:
SOD, POD, GST

Conclusion: CsMAPEG reduces
PM residue abundance

Click to download full resolution via product page
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The study concluded that CsMAPEG-overexpressing plants had a lower abundance of propamocarb

residues in their fruits compared to antisense and wild-type plants. The gene is believed to function by

increasing the activity of detoxification enzymes like superoxide dismutase (SOD), peroxidase (POD), and

glutathione S-transferase (GST), which enhances the degradation and metabolism of the fungicide [2].

Key Considerations for Your Analysis

When you continue your research to build a complete comparison guide, here are the critical factors for

propamocarb hydrochloride to evaluate against alternatives:

Effectiveness: It is a cornerstone for controlling destructive Oomycete diseases in high-value crops
[1] [2].

Residue Management: Residue levels are a known issue and are influenced by formulation, crop
type (e.g., higher in cherry tomatoes [3]), and cultivation practices. Breeding low-residue cultivars is a

promising strategy [2].
Environmental Impact: Evidence suggests it can disrupt soil microbial networks [6] and poses a

toxicity risk to aquatic organisms [7], which must be weighed against its benefits.
Human Exposure: The detection of its biomarkers in human urine indicates exposure occurs and

should be considered in the overall risk assessment [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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